![molecular formula C6H8S B109970 2,4-Dimethylthiophene CAS No. 638-00-6](/img/structure/B109970.png)
2,4-Dimethylthiophene
Overview
Description
2,4-Dimethylthiophene is a biochemical used for proteomics and food research . It has the molecular formula C6H8S, an average mass of 112.193 Da, and a monoisotopic mass of 112.034668 Da .
Synthesis Analysis
Thiophene derivatives, including 2,4-Dimethylthiophene, are synthesized through various methods such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . The synthesis of 2,4-Dimethylthiophene involves the use of raw materials like 3-Methylthiophene, N,N-Dimethylformamide, Potassium hydroxide, Diethyl ether, Ethylene glycol, and n-Butyllithium .Molecular Structure Analysis
The molecular structure of 2,4-Dimethylthiophene consists of a five-membered ring with sulfur and carbon atoms . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Thiophene-based analogs, including 2,4-Dimethylthiophene, undergo various nucleophilic, electrophilic, and radical reactions leading to substitution on a thiophene ring . These reactions are significant in the synthesis of thiophene derivatives .Physical And Chemical Properties Analysis
2,4-Dimethylthiophene has a molecular weight of 112.193 and is soluble in most organic solvents like alcohol and ether but insoluble in water . More detailed thermophysical properties can be found in the literature .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, such as 2,4-Dimethylthiophene, are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Anti-Inflammatory
Thiophene-based compounds have been proven to be effective drugs in the current disease scenario. They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory .
Anti-Psychotic
Thiophene-based compounds have also been reported to have anti-psychotic properties . This makes them a potential class of biologically active compounds that can be used to improve advanced compounds with a variety of biological effects .
Anti-Arrhythmic
Another application of thiophene-based compounds is their anti-arrhythmic properties . This makes them a potential candidate for the treatment of heart rhythm disorders.
Anti-Anxiety
Thiophene-based compounds have also been reported to have anti-anxiety properties . This makes them a potential candidate for the treatment of anxiety disorders.
Anti-Fungal
Thiophene-based compounds have been reported to have anti-fungal properties . This makes them a potential candidate for the treatment of fungal infections.
Antioxidant
Thiophene-based compounds have also been reported to have antioxidant properties . This makes them a potential candidate for the treatment of diseases caused by oxidative stress.
Estrogen Receptor Modulating
Thiophene-based compounds have been reported to have estrogen receptor modulating properties . This makes them a potential candidate for the treatment of diseases related to estrogen receptors.
Safety and Hazards
2,4-Dimethylthiophene is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3) . It is advised to handle it with protective gloves/clothing/eye protection/face protection and to avoid breathing its dust/fume/gas/mist/vapours/spray .
Future Directions
Thiophene-based analogs, including 2,4-Dimethylthiophene, have attracted the attention of researchers due to their wide range of applications in different disciplines . They are utilized in industrial chemistry and material science as corrosion inhibitors, in the fabrication of organic light-emitting diodes (OLEDs), and exhibit many pharmacological properties . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
Mechanism of Action
Target of Action
2,4-Dimethylthiophene is a type of thiophene derivative . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications . They are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors , organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .
Mode of Action
Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . For example, suprofen, which has a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug .
Biochemical Pathways
Thiophene derivatives are known to interact with various biochemical pathways due to their diverse pharmacological properties .
Pharmacokinetics
One study suggested that more detailed exposure information, comparative metabolism studies, and comprehensive toxicity data are required for a related compound, 2,5-dimethylthiophene .
Result of Action
Thiophene derivatives are known to exhibit a variety of biological effects due to their diverse pharmacological properties .
Action Environment
It is known that the chemical properties of thiophene derivatives can be influenced by various factors, including temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
2,4-dimethylthiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8S/c1-5-3-6(2)7-4-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPULIKNSOUFMPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CS1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40213238 | |
Record name | 2,4-Dimethylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40213238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Boiling Point |
139.00 to 141.00 °C. @ 760.00 mm Hg | |
Record name | 2,4-Dimethylthiophene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032978 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
2,4-Dimethylthiophene | |
CAS RN |
638-00-6 | |
Record name | 2,4-Dimethylthiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=638-00-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dimethylthiophene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000638006 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Dimethylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40213238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dimethylthiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.285 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-DIMETHYLTHIOPHENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q9B2TF3UVC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 2,4-Dimethylthiophene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032978 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Where is 2,4-Dimethylthiophene encountered?
A1: 2,4-Dimethylthiophene is found in fluid catalytic cracking (FCC) gasoline [, , ]. It's also a product of ebonite's destructive distillation [] and can be generated during the ruminal fermentation of propylene glycol in cattle [].
Q2: How does the structure of 2,4-Dimethylthiophene relate to its formation in these contexts?
A2: 2,4-Dimethylthiophene likely forms in FCC gasoline through reactions involving larger sulfur-containing molecules that undergo cracking and rearrangement on catalysts like ZSM-5 and OTA [, ]. Its presence in ebonite distillation products suggests it's a structural unit within this rubber-sulfur copolymer []. The formation of 2,4-Dimethylthiophene during ruminal fermentation points to a complex metabolic pathway involving propylene glycol and sulfur-containing intermediates [].
Q3: Is 2,4-Dimethylthiophene just a byproduct, or does it have industrial relevance?
A3: While often a byproduct, 2,4-Dimethylthiophene serves as an intermediate in the synthesis of S-dimethenamid, an important organic compound [].
Q4: What are the challenges in synthesizing 2,4-Dimethylthiophene?
A4: Traditional synthesis of 2,4-Dimethylthiophene-3-amine, a key intermediate for S-dimethenamid, faced a bottleneck at the nitration step. This step's efficiency was significantly improved using orthogonal design technology [].
Q5: Can you elaborate on the role of 2,4-Dimethylthiophene in S-dimethenamid production?
A5: 2,4-Dimethylthiophene-3-amine is a crucial precursor to S-dimethenamid. Optimizing its synthesis is vital for large-scale, cost-effective production of this valuable compound [].
Q6: How do researchers study the behavior of 2,4-Dimethylthiophene in catalytic systems?
A6: Density Functional Theory (DFT) calculations are used to model the adsorption of 2,4-Dimethylthiophene and other alkylthiophenes on catalysts like MoS2 clusters. These simulations help understand its behavior during hydrodesulfurization (HDS) processes [].
Q7: Why is understanding the adsorption of 2,4-Dimethylthiophene on catalysts important?
A7: This understanding is crucial for developing efficient catalysts for hydrodesulfurization (HDS) processes. HDS is essential for removing sulfur from fuels, reducing sulfur dioxide emissions, and complying with environmental regulations [, , ].
Q8: What analytical techniques are employed to identify and quantify 2,4-Dimethylthiophene?
A8: Gas chromatography coupled with various detectors, including atomic emission detectors (GC-AED), sulfur chemiluminescence detectors (GC-SCD), and pulsed flame photometric detectors (GC-PFPD), are commonly used [, , ].
Q9: Why are these different detection methods necessary?
A9: Each detector offers specific advantages in terms of sensitivity, selectivity, and the ability to quantify different sulfur-containing compounds within complex mixtures like FCC gasoline [, ].
Q10: Are there any other interesting applications of 2,4-Dimethylthiophene?
A10: Research shows that 2,4-Dimethylthiophene, alongside other volatile sulfur compounds, contributes to the flavor profile of onions. The type of cut and storage conditions influence its concentration, impacting the overall sensory experience [].
Q11: How do these findings impact our understanding of food flavor?
A11: This research highlights the role of specific volatile sulfur compounds, including 2,4-Dimethylthiophene, in shaping onion flavor. It underscores how processing and storage can significantly influence the sensory qualities of food [].
Q12: Are there any concerns about the presence of 2,4-Dimethylthiophene in the environment?
A12: While this Q&A focuses on the scientific aspects of 2,4-Dimethylthiophene, its presence in ruminal gases from cattle treated with propylene glycol raises concerns about potential environmental impacts. This area requires further investigation [].
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